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Compound of Interest
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Cat. No.: B1672754

Application Note: Determination of Flamprop-
methyl Residues in Wheat

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flamprop-methyl is a selective herbicide used for the post-emergence control of wild oats in
wheat crops.[1] Its application necessitates the development of sensitive and reliable analytical
methods to monitor its residue levels in wheat to ensure food safety and compliance with
regulatory limits. This application note provides a detailed protocol for the determination of
Flamprop-methyl residues in wheat matrices using a modified QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Gas
Chromatography-Tandem Mass Spectrometry (GC-MS/MS). This method is demonstrated to
be selective and sensitive for the quantification of a wide range of pesticide residues in wheat.

[2]

Analytical Method Performance

The performance of the analytical method is critical for the accurate quantification of pesticide
residues. The following table summarizes the quantitative data for Flamprop-methyl and other
pesticides in wheat, based on a GC-MS/MS method.
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Analyte Time (%) (at 10 (at 10
. lon (m/z) lon (m/z) (ngl/kg)
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Flamprop-
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methyl
Fluazifop-

7.512 282 238 2 98 6
p-butyl
Flucythrina

10.16 199 157 2 92 8

te

Table 1. Quantitative data for the analysis of Flamprop-methyl and other pesticides in wheat

using GC-MS/MS. Data compiled from a multi-residue pesticide analysis method.[3]

Experimental Protocol

This protocol details the steps for sample preparation, extraction, clean-up, and instrumental

analysis for the determination of Flamprop-methyl residues in wheat.

Materials and Reagents

Wheat flour sample

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid, 98%

Anhydrous magnesium sulfate (MgSQOa)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent
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o Graphitized carbon black (GCB) sorbent

o Flamprop-methyl analytical standard
 Internal standard (e.g., Triphenylphosphate)
» Deionized water

e 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes

» Vortex mixer

o Centrifuge

e Syringe filters (0.22 pm)

e GC-MS/MS system

Sample Preparation

e Homogenization: Mill the wheat grain samples into a fine powder to ensure homogeneity.[4]

e Weighing: Accurately weigh 5 g of the homogenized wheat flour sample into a 50 mL
polypropylene centrifuge tube.[5]

Extraction (QUEChERS Method)

o Add 10 mL of deionized water to the sample in the centrifuge tube and vortex for 1 minute to
hydrate the sample.

e Add 10 mL of acetonitrile (ACN) to the tube.[6]
e Add an appropriate amount of internal standard solution.

e Add the QUEChERS extraction salts: 4 g of anhydrous MgSOas and 1 g of NaCl.[7]
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e Immediately cap the tube tightly and vortex vigorously for 1 minute to ensure proper mixing
and prevent the formation of salt agglomerates.

e Centrifuge the tube at = 3000 g for 5 minutes.[8]

Dispersive Solid-Phase Extraction (d-SPE) Clean-up

o Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL polypropylene centrifuge
tube containing the d-SPE sorbents. For wheat, a combination of 900 mg MgSOa4, 150 mg
PSA, and 150 mg C18 is recommended.[9] For samples with pigmentation, GCB can be
added, but its amount should be optimized to avoid loss of planar pesticides.

o Vortex the tube for 1 minute.
o Centrifuge at = 3000 g for 5 minutes.

» Take a 1 mL aliquot of the cleaned extract and filter it through a 0.22 pum syringe filter into an
autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis

o GC System: Agilent Intuvo 9000 GC or equivalent.[3]

e Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pm or equivalent.
¢ Injection Volume: 1 L.

e Inlet Temperature: 250 °C.

» Carrier Gas: Helium at a constant flow of 1.2 mL/min.

e Oven Temperature Program: Initial temperature of 70 °C, hold for 1 min, ramp to 180 °C at
25 °C/min, then ramp to 300 °C at 10 °C/min, and hold for 5 min.

e MS System: Agilent 7010B Triple Quadrupole MS or equivalent.[3]
¢ lonization Mode: Electron lonization (El).

e Source Temperature: 230 °C.
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e Quadrupole Temperatures: 150 °C (Q1 and Q2).

e Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific transitions for
Flamprop-methyl are provided in Table 1.

Experimental Workflow

The following diagram illustrates the logical workflow for the analysis of Flamprop-methyl
residues in wheat.
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Caption: Workflow for Flamprop-methyl residue analysis in wheat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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